4F 4PP oxalate 4F 4PP oxalate A selective 5-HT2A antagonist with almost as high affinity (Ki = 5.3 nM) as ketanserin but with a much lower affinity for 5-HT2C sites (Ki = 620 nM).
Brand Name: Vulcanchem
CAS No.: 144734-36-1
VCID: VC0004173
InChI: InChI=1S/C22H26FNO.C2H2O4/c23-21-11-9-19(10-12-21)22(25)20-13-16-24(17-14-20)15-5-4-8-18-6-2-1-3-7-18;3-1(4)2(5)6/h1-3,6-7,9-12,20H,4-5,8,13-17H2;(H,3,4)(H,5,6)
SMILES: C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCCCC3=CC=CC=C3.C(=O)(C(=O)O)O
Molecular Formula: C24H28FNO5
Molecular Weight: 429.5 g/mol

4F 4PP oxalate

CAS No.: 144734-36-1

Inhibitors

VCID: VC0004173

Molecular Formula: C24H28FNO5

Molecular Weight: 429.5 g/mol

4F 4PP oxalate - 144734-36-1

CAS No. 144734-36-1
Product Name 4F 4PP oxalate
Molecular Formula C24H28FNO5
Molecular Weight 429.5 g/mol
IUPAC Name (4-fluorophenyl)-[1-(4-phenylbutyl)piperidin-4-yl]methanone;oxalic acid
Standard InChI InChI=1S/C22H26FNO.C2H2O4/c23-21-11-9-19(10-12-21)22(25)20-13-16-24(17-14-20)15-5-4-8-18-6-2-1-3-7-18;3-1(4)2(5)6/h1-3,6-7,9-12,20H,4-5,8,13-17H2;(H,3,4)(H,5,6)
Standard InChIKey VUJYJCRJPFMHEM-UHFFFAOYSA-N
SMILES C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCCCC3=CC=CC=C3.C(=O)(C(=O)O)O
Canonical SMILES C1CN(CCC1C(=O)C2=CC=C(C=C2)F)CCCCC3=CC=CC=C3.C(=O)(C(=O)O)O
Description A selective 5-HT2A antagonist with almost as high affinity (Ki = 5.3 nM) as ketanserin but with a much lower affinity for 5-HT2C sites (Ki = 620 nM).
Synonyms 4-(4-Fluorobenzoyl)-1-(4-phenylbutyl)piperidine oxalate
PubChem Compound 24745966
Last Modified Nov 11 2021
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